3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2-aminoacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-15(2)22(18(23)11-20)13-17-9-6-10-21(12-17)19(24)25-14-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-14,20H2,1-2H3
• InChI Key: XBXFNDPHVFLPLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester group at the 1-position and a complex substituent at the 3-position: an isopropyl-amino-methyl moiety linked to a 2-amino-acetyl (glycine) group. The compound is listed as discontinued by CymitQuimica (Ref: 10-F081589), suggesting challenges in production, stability, or efficacy in preliminary studies .

Biological Activity

3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, identified by its CAS number 1353943-98-2, is a compound of significant interest due to its potential biological activity. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{19}H_{29}N_{3}O_{3}$. Its structure includes a piperidine ring substituted with a benzyl ester and an amino-acetyl group, which contributes to its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, particularly in the realm of pharmacology. The following sections detail specific findings related to its biological effects.

Antiprotozoal Activity

Recent studies have highlighted the potential antiprotozoal properties of similar compounds, suggesting that derivatives of piperidine can exhibit activity against protozoan infections such as those caused by Trypanosoma and Plasmodium species. For instance, hybrid compounds based on piperidine structures have shown promising results with effective concentrations (EC50 values) indicating their potential for therapeutic applications against these pathogens .

The proposed mechanisms for the biological activity of 3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester involve:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit cysteine proteases which are crucial for the survival and proliferation of protozoan parasites .
• Binding Affinity : Molecular docking studies suggest that the compound may bind effectively to target enzymes, enhancing its potential as a therapeutic agent against protozoal infections .

Case Studies and Research Findings

A review of literature reveals several key studies focused on compounds similar to 3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester:

• Study on Antiprotozoal Efficacy : A study evaluated various piperidine derivatives against T. cruzi and P. falciparum, reporting significant antiprotozoal activity with selectivity indices suggesting safety for human use .
• Molecular Docking Analysis : Research utilizing molecular docking techniques demonstrated that certain structural features of piperidine derivatives enhance binding to active sites on target enzymes involved in protozoal metabolism, indicating a potential pathway for drug design .
• Pharmacokinetics : Investigations into the pharmacokinetic properties of similar compounds suggest favorable absorption characteristics and distribution profiles, which are critical for effective therapeutic outcomes .

Data Table: Biological Activity Summary

Biological Activity	Target Organism	EC50 Value (µM)	Reference
Antiprotozoal Activity	Trypanosoma cruzi	5.45
Antimalarial Activity	Plasmodium falciparum	18.08
Enzyme Inhibition	Cysteine Proteases	IC50: Varies

Scientific Research Applications

The compound 3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353943-98-2) is a specialized chemical with potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This article will explore its scientific research applications, supported by data tables and case studies.

Basic Information

• Molecular Formula : C$_{19}$H$_{29}$N$_3$O$_3$
• Molecular Weight : 347.45 g/mol
• Structure : The compound features a piperidine ring which is a common motif in many biologically active molecules.

Physical Properties

Property	Value
Boiling Point	Predicted at 500.5 ± 35.0 °C
Density	1.128 ± 0.06 g/cm³

Medicinal Chemistry

The compound has shown promise in the development of new pharmaceuticals due to its structural similarity to known bioactive compounds. Its piperidine backbone is often associated with compounds that exhibit significant biological activity.

Case Study: Anticancer Activity

Research has indicated that derivatives of piperidine can inhibit cancer cell proliferation. A study exploring similar piperidine derivatives found that modifications at the nitrogen and carboxylic acid functionalities can enhance cytotoxicity against various cancer cell lines .

Neuropharmacology

The compound's structure suggests potential applications in neuropharmacology, particularly as a modulator of neurotransmitter systems.

Case Study: Neurotransmitter Modulation

A related compound was studied for its ability to interact with the serotonin receptor system, indicating that similar structures might influence mood and cognitive functions . This opens avenues for exploring the compound as a candidate for treating mood disorders.

Synthesis of Biologically Active Molecules

The benzyl ester functional group allows for further chemical modifications, making it a versatile intermediate in organic synthesis.

Synthesis Example

The compound can be used as a starting material to synthesize more complex molecules through reactions such as:

• Amidation : Reacting with various amines to form new amides.
• Hydrolysis : Converting the ester to the corresponding acid for further functionalization.

Drug Delivery Systems

Due to its solubility properties, this compound could be explored for use in drug delivery systems where controlled release of therapeutic agents is desired.

Case Study: Controlled Release Formulations

Research into similar compounds has demonstrated their utility in creating nanoparticles for targeted drug delivery, enhancing bioavailability and therapeutic efficacy .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of piperidine derivatives with structural variations in ester groups, amino-acyl substituents, and stereochemistry. Below is a detailed comparison with key analogs:

Structural Variations and Molecular Properties

Compound Name	Ester Group	Substituent at 3-Position	Molecular Formula	Molar Mass (g/mol)	Key Properties/Activities
3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Benzyl	2-Amino-acetyl-isopropyl-amino-methyl	C19H28N3O3*	~346.45†	Discontinued; potential protease inhibition
3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	tert-Butyl	2-Amino-acetyl-isopropyl-amino-methyl	C17H30N3O3*	~324.45†	Discontinued; enhanced metabolic stability
(R)-3-[(2-Hydroxy-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Benzyl	2-Hydroxy-ethyl-isopropyl-amino	C18H28N2O3	320.43	Higher polarity due to hydroxyl group
(S)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Benzyl	2-Amino-ethyl-isopropyl-amino	C18H29N3O2	335.45	Reduced steric hindrance vs. acetylated analogs
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	Benzyl	2-Amino-propionyl (alanine)-isopropyl-amino	C19H29N3O3	347.45	Increased lipophilicity; predicted boiling point 499.8°C

*Calculated based on structural analysis; †Estimated.

Functional Group Impact

• Methyl esters (e.g., ATL313 in ) are more metabolically labile due to esterase susceptibility, whereas benzyl esters may offer prolonged activity .
• 2-Amino-propionyl (alanine) analogs () add a methyl side chain, increasing steric bulk and lipophilicity, which may improve receptor affinity in hydrophobic pockets .
• Stereochemistry: Enantiomers like (R)- and (S)-configured derivatives (e.g., vs. 16) show divergent biological activities, as seen in adenosine receptor agonists where stereochemistry dictates potency .

Key Research Findings

Structural-Activity Relationships: Minor modifications (e.g., acetyl → propionyl) significantly alter receptor binding, as seen in adenosine receptor agonists ().

Metabolic Stability : tert-Butyl esters () may outperform benzyl esters in stability, but trade-offs exist in target engagement .

Stereochemical Sensitivity : (R)- vs. (S)-configurations in piperidine derivatives (e.g., ) lead to distinct biological profiles, emphasizing the need for enantiopure synthesis .